
L-Cystine Dihydrochloride vs.
Monohydrochloride: A Technical Guide for

Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: L-cystine hydrochloride

Cat. No.: B1357973 Get Quote

For Immediate Release

This technical guide provides an in-depth comparison of L-cystine dihydrochloride and L-

cystine monohydrochloride, offering critical data and insights for researchers, scientists, and

drug development professionals. The document outlines the chemical and physical properties,

applications, and relevant biological pathways of these two essential compounds.

Introduction
L-cystine, a disulfide-linked dimer of the amino acid cysteine, plays a crucial role in protein

structure and cellular redox homeostasis. Due to its low solubility, more soluble hydrochloride

salts, namely L-cystine dihydrochloride and L-cystine monohydrochloride, are frequently

utilized in research and pharmaceutical applications. The choice between these two forms

depends on specific experimental requirements, including desired concentration, pH of the

medium, and stability considerations. This guide aims to provide a comprehensive technical

overview to aid in the selection and application of the appropriate L-cystine salt.

Physicochemical Properties: A Comparative
Analysis
A clear understanding of the distinct physicochemical properties of L-cystine dihydrochloride

and L-cystine monohydrochloride is paramount for their effective use. The following tables
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summarize the key quantitative data for each compound.

Property
L-Cystine
Dihydrochloride

L-Cystine
Monohydrochloride

Reference

Molecular Formula C₆H₁₂N₂O₄S₂ · 2HCl C₆H₁₃ClN₂O₄S₂ [1][2]

Molecular Weight 313.22 g/mol 276.8 g/mol [1][2]

CAS Number 30925-07-6

Not clearly defined;

often refers to L-

cysteine HCl

[1]

Appearance
White to off-white

crystalline powder

White crystalline

powder

Melting Point ≥211.36 °C Not available

Property
L-Cystine
Dihydrochloride

L-Cystine
Monohydrochloride

Reference

Solubility in Water Soluble Freely soluble [3][4]

Solubility in 2M HCl
50 mg/mL (with heat

as needed)
Not specified [5]

pH (100g/L in H₂O) Not specified 0.8-1.2 [6]

Stability

Stable. Incompatible

with strong oxidizing

agents.

Stable. Incompatible

with strong oxidizing

agents, most common

metals, hydrogen

chloride.

[6][7]

Biological Significance and Signaling Pathways
L-cystine is a critical precursor for intracellular cysteine, which is essential for the synthesis of

glutathione (GSH), a major antioxidant. The uptake of extracellular L-cystine is a key step in

maintaining cellular redox balance and protecting against oxidative stress.
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L-Cystine Transport and Reduction to Cysteine
Extracellular L-cystine is transported into the cell primarily through the system Xc- transporter,

a cystine/glutamate antiporter. Once inside the cell, L-cystine is rapidly reduced to two

molecules of L-cysteine.

Extracellular Space

Intracellular Space

L-Cystine

System Xc- Transporter

Glutamate

L-Cystine L-Cysteine (x2)
Reduction

Glutamate

Click to download full resolution via product page

Caption: L-Cystine transport and intracellular reduction.

Glutathione (GSH) Synthesis Pathway
Intracellular cysteine is a rate-limiting substrate for the synthesis of glutathione, a tripeptide

composed of glutamate, cysteine, and glycine. This process occurs in two ATP-dependent

steps catalyzed by glutamate-cysteine ligase (GCL) and glutathione synthetase (GS).
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L-Cysteine

Glutamate-Cysteine Ligase (GCL)
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γ-Glutamylcysteine

Glutathione Synthetase (GS)Glycine

Glutathione (GSH)

ATP -> ADP + Pi

ATP -> ADP + Pi
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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